4-(N,N-diallylsulfamoyl)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-(2-methyl-1,3-dioxoisoindol-5-yl)benzamide
• InChI: InChI=1S/C22H21N3O5S/c1-4-12-25(13-5-2)31(29,30)17-9-6-15(7-10-17)20(26)23-16-8-11-18-19(14-16)22(28)24(3)21(18)27/h4-11,14H,1-2,12-13H2,3H3,(H,23,26)
• InChI Key: PJEQSLROBJEGJT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol

Description

4-(N,N-diallylsulfamoyl)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzamide, commonly known as DASB, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. DASB is a sulfonamide-based compound that has been shown to exhibit potent anticancer properties, making it a promising drug candidate for the treatment of various types of cancer.

Scientific Research Applications

Biological Activity and Drug Design

• A study explored the structure-activity relationships of N2-aryl-3-(isoxazolylsulfamoyl)-2-thiophenecarboxamides, highlighting the importance of the aryl group's structural modification in enhancing the potency of molecules acting as selective small molecule ETA receptor antagonists. This research underscores the role of specific substituents in determining biological activity, a principle that can apply to derivatives of 4-(N,N-diallylsulfamoyl)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzamide in drug design and development (Wu et al., 1997).

• Another study focused on the synthesis and biological activity of N-(5-benzylidene-4-oxo-2-substituted phenylthiazolidin-3-yl)-5-((1, 3-dioxoisoindolin-2-yl) methyl)-2-hydroxybenzamide, revealing that some newly synthesized compounds exhibited promising antibacterial activities. This highlights the antimicrobial potential of molecules incorporating the 1,3-dioxoisoindolin-5-yl moiety (Patel & Dhameliya, 2010).

Material Science Applications

• Research on the synthesis and characterization of new optically active polyamides containing 2-(4-nitro-1,3-dioxoisoindolin-2-yl)succinic acid and aromatic diamines for direct polycondensation reveals the utility of compounds with the 1,3-dioxoisoindolin-2-yl structure in creating polymers with specific optical and thermal properties. These materials could have applications in various high-performance materials (Faghihi, Absalar, & Hajibeygi, 2010).

• Another study demonstrates the use of functional diamines in the synthesis of polyimides (PIs) for liquid crystal vertical alignment layers. The inclusion of phthalimide side chains, related to the compound , improved thermal stability and rubbing resistance, indicating potential applications in the electronics and display industries (Xia, Yi, Sun, & Wang, 2013).